Cas no 3586-58-1 (2-methylidenebutanoic acid)

2-methylidenebutanoic acid is a versatile organic compound characterized by its unsaturated structure and carboxylic acid functional group. This compound exhibits high reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its distinct structural features allow for effective participation in various chemical transformations, offering a wide range of synthetic applications.
2-methylidenebutanoic acid structure
2-methylidenebutanoic acid structure
Product Name:2-methylidenebutanoic acid
CAS No:3586-58-1
MF:C5H8O2
MW:100.115821838379
CID:308878
PubChem ID:19166
Update Time:2025-10-16

2-methylidenebutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-methylene-
    • 2-ETHYLACRYLIC ACID
    • 2-ETHYLACRYLIC ACID 98
    • 2-Ethylpropenoic acid
    • 2-Methylenebutanoicacid
    • 2-Methylenebutyric acid
    • Butanoic acid,2-Methylene
    • Ethacrylic acid
    • ethylacrylic acid
    • polymethyl-methacrylic acid
    • 2-methylidenebutanoic acid
    • 2-methylene-6CI,7CI,8CI)-butyrate
    • EN300-147181
    • 2-methylene-6CI,7CI,8CI)-butyric acid
    • 3586-58-1
    • 2-Ethylacrylicacid
    • Ethacrylate
    • 2-ethyl-acrylic acid
    • alpha-methylene-butanoic acid
    • CH2=C(C2H5)COOH
    • 2-Ethylacrylic acid, contains 150 ppm BHT as inhibitor, 98%
    • 2-Methylenebutyrate
    • 2-Ethylpropenoate
    • AKOS006379352
    • AS-41760
    • CHEBI:84978
    • 2-ETHYLACRYLIC ACID98
    • Q27158235
    • 2-METHYLENEBUTANOIC ACID
    • 2-ethyl acrylic acid
    • WROUWQQRXUBECT-UHFFFAOYSA-N
    • 2-Methylene-butanoic acid
    • LMFA01020111
    • MFCD03426745
    • SCHEMBL17865
    • DTXSID10189411
    • NS00126435
    • 2-ethyl-2-propenoic acid
    • MEVASTATIN_met020
    • AO-800/41069725
    • 98% with inhibitors
    • LOVASTATIN_met019
    • 2-ETHYLACRYLIC ACID 98
    • PRAVASTATIN_met027
    • MDL: MFCD03426745
    • Inchi: 1S/C5H8O2/c1-3-4(2)5(6)7/h2-3H2,1H3,(H,6,7)
    • InChI Key: WROUWQQRXUBECT-UHFFFAOYSA-N
    • SMILES: OC(C(=C)CC)=O

Computed Properties

  • Exact Mass: 100.05200
  • Monoisotopic Mass: 100.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 94.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.986 g/mL at 25 °C(lit.)
  • Melting Point: -16°C
  • Boiling Point: 176 °C(lit.)
  • Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
  • Refractive Index: n20/D 1.437(lit.)
  • PSA: 37.30000
  • LogP: 1.03720
  • Solubility: Not determined

2-methylidenebutanoic acid Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39; S45
  • Hazardous Material Identification: C
  • Risk Phrases:R34

2-methylidenebutanoic acid Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2-methylidenebutanoic acid Pricemore >>

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